Mesomorphic polyelectrolytes based on side-chain liquid-crystalline polymers containing end-on fixed mesogens and oligooxyethylenic spacers

Journal of Materials Chemistry Pub Date: DOI: 10.1039/JM9930300633

Abstract

The synthesis and characterization of side-chain liquid-crystalline polysiloxanes based on 4′-cyanobiphenyl-4-yl 4-{2-[2-(2-allyloxyethoxy)ethoxy]ethoxy}benzoate (11a-3), 4′-cyanobiphenyl-4-yl 4-[2-(2-allyloxyethoxy)ethoxy]benzoate (11a-2), 4′-methoxybiphenyl-4yl 4-{2-[2-(2-allyloxyethoxy)ethoxy]ethoxy}benzoate (11b-3) and 4′methoxybiphenyl-4-yl 4-[2-(2-allyloxyethoxy)ethoxy]benzoate (11b-2) and of copolysiloxanes containing structural units derived from monomer 11a-2 and 2-(2-allyloxyethoxy)ethyl methyl ether (3-2), and from monomer 11a-3 and 2-[2-(2-allyloxyethoxy)ethoxy]ethyl methyl ether (3-3), are presented. The polysiloxanes based on 11a-3 and 11a-2 display an SA mesophase, while the polysiloxanes based on 11b-3 and 11b-2 display N, and SA and N mesomorphism, respectively. All copolysiloxanes display an SA mesophase. The complexation of the polysiloxane based on the monomer 11a-3(i.e.P-11a-3) with LiCF3SO3 led to an increase in their glass-transition temperatures and a decrease in their SA-I transition temperatures. These complexes are thermotropic liquid-crystalline polyelectrolytes which can accommodate up to 0.6 mol of salt per mole of ethylene oxide repeat unit (CH2CH2O).

Recommended Literature
Journal of Materials Chemistry
Journal Name：Journal of Materials Chemistry
Research Products